Cas no 2680813-80-1 (tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate)
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680813-80-1
- EN300-6971555
- tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate
-
- Inchi: 1S/C12H20N2O2/c1-11(2,3)16-10(15)14-9-12(8-13)6-4-5-7-12/h4-7,9H2,1-3H3,(H,14,15)
- InChI Key: CFETVLJVNGZHEG-UHFFFAOYSA-N
- SMILES: O(C(NCC1(C#N)CCCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.1Ų
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6971555-0.05g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-6971555-0.1g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
| Enamine | EN300-6971555-0.25g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 0.25g |
$840.0 | 2025-03-12 | |
| Enamine | EN300-6971555-0.5g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
| Enamine | EN300-6971555-1.0g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-6971555-2.5g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-6971555-5.0g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-6971555-10.0g |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate |
2680813-80-1 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 |
tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate
Professional Introduction to Compound with CAS No. 2680813-80-1 and Product Name: tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate
The compound with CAS No. 2680813-80-1 and the product name tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a tert-butyl group and a (1-cyanocyclopentyl)methyl moiety, which contribute to its distinct chemical properties and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the context of medicinal chemistry.
In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy as pharmacological agents. The tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate structure is particularly noteworthy because it combines the stability provided by the tert-butyl group with the unique electronic and steric properties of the (1-cyanocyclopentyl)methyl moiety. This combination allows for a wide range of chemical modifications, making it an attractive candidate for further research and development.
One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The cyano group in the (1-cyanocyclopentyl)methyl part of the molecule can serve as a versatile handle for further functionalization, enabling chemists to design molecules with specific biological activities. For instance, researchers have explored its use in the synthesis of protease inhibitors, which are critical for treating various diseases, including cancer and inflammation-related disorders. The tert-butyl carbamate moiety, on the other hand, provides a stable backbone that can be modified without affecting the core structure, allowing for fine-tuning of pharmacokinetic properties.
Recent studies have highlighted the importance of cycloalkyl-containing compounds in drug discovery. The cyclopentyl ring in this compound contributes to its overall stability and bioavailability, making it an ideal candidate for further exploration. Researchers have demonstrated that derivatives of this compound exhibit promising activities against several targets, including enzymes and receptors involved in metabolic pathways. These findings suggest that further optimization could lead to novel therapeutic agents with improved efficacy and reduced side effects.
The synthesis of tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the formation of the carbamate bond between the tert-butanol derivative and the (1-cyanocyclopentylmethyl)amine, which is typically achieved under controlled conditions to prevent unwanted side reactions. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and waste generation.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a suitable candidate for designing polymers with tailored properties. For example, researchers have explored its use in creating biodegradable polymers that could find applications in medical implants and drug delivery systems. The stability provided by the tert-butyl group ensures that these materials remain intact under various conditions, while the cyano group allows for further functionalization to achieve specific material properties.
The growing body of research on carbamate-based compounds underscores their importance in modern chemistry. The structural features of tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate, particularly its combination of stability and reactivity, make it a valuable building block for future discoveries. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge, further solidifying its role as a cornerstone in pharmaceutical and materials science research.
Future directions for research on this compound include exploring its interactions with biological targets at a deeper level. High-throughput screening techniques combined with computational modeling could accelerate the discovery process by identifying new derivatives with enhanced biological activities. Additionally, green chemistry principles should be integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.
In conclusion, tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate (CAS No. 2680813-80-1) represents a significant advancement in chemical research with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool for drug discovery and material science, offering new opportunities for innovation and development.
2680813-80-1 (tert-butyl N-[(1-cyanocyclopentyl)methyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)